![molecular formula C10H15NO2S B2448745 3-tert-Butyl benzenesulfonamide CAS No. 1187437-00-8](/img/structure/B2448745.png)
3-tert-Butyl benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-tert-Butyl benzenesulfonamide, also known as N-tert-Butylbenzenesulfonamide, is a chemical compound with the molecular formula C10H15NO2S . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring attached to a sulfonamide group, which is further attached to a tert-butyl group . The molecular weight of the compound is 213.3 g/mol .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Crystal Structure
The compound 4-(tert-butyl)-N-(pyridin-3-ylmethyl) benzenesulfonamide, related to 3-tert-Butyl benzenesulfonamide, has been synthesized and studied for its crystal structure. It exhibits extensive π–π interactions and intermolecular hydrogen bonds, contributing to our understanding of molecular interactions and crystal engineering (Balu & Gopalan, 2013).
Electrochemical Properties
Research on substituted benzenesulfonamides, including tert-butyl sulfonylcarbamates, has explored their electrochemical properties. This study is significant for understanding selective deprotection in these substances, contributing to advancements in electrochemistry and synthetic chemistry (Nyassé et al., 1995).
Alkyl Splitting Reactions
The alkyl splitting of a derivative of this compound has been observed, demonstrating an unusual reaction for amides. This finding enhances the understanding of the reactivity and stability of similar compounds (Oludina et al., 2015).
Enantioselective Fluorination
A study disclosed N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide as a novel electrophilic fluorinating reagent, offering insights into stereoselective synthesis and fluorination reactions (Yasui et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
3-tert-Butyl benzenesulfonamide, also known as 3-tert-butylbenzene-1-sulfonamide, is a type of organic compound known as benzenesulfonamides . These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring .
Mode of Action
Current understanding suggests that it may act as an enzyme inhibitor by binding to the active site of the enzyme, consequently obstructing substrate binding .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Action Environment
Like other organic compounds, its stability and efficacy could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .
Biochemical Analysis
Biochemical Properties
The precise biochemical properties of 3-tert-Butyl benzenesulfonamide remain incompletely understood. Current understanding suggests that it acts as an enzyme inhibitor by binding to the active site of the enzyme, consequently obstructing substrate binding .
Cellular Effects
Ingestion or inhalation of this compound may cause central nervous system depression, with symptoms of headache, dizziness, lack of coordination, numbness and/or confusion . Prolonged or repeated exposure to this compound may cause liver damage .
Molecular Mechanism
It is believed to inhibit protein tyrosine phosphatases, key regulators of cell signaling pathways . It has also been instrumental in studies investigating the inhibition of xanthine oxidase, an enzyme involved in purine metabolism .
Temporal Effects in Laboratory Settings
It is known that the compound is stable under normal conditions of use .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. One study reported a no adverse effect level of 50 mg/kg liver effects and a low incidence of neurodegeneration .
Metabolic Pathways
It is known to inhibit xanthine oxidase, an enzyme involved in purine metabolism .
properties
IUPAC Name |
3-tert-butylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2S/c1-10(2,3)8-5-4-6-9(7-8)14(11,12)13/h4-7H,1-3H3,(H2,11,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JACGHULSRUWRBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=CC=C1)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.